Cas no 2152463-15-3 (3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine
• CAS No: 2152463-15-3
• MF: C₈H₁₃F₂NS
• MW: 193.257327795029
• CID: 6172552
• PubChem ID: 165841907
• Update Time: 2025-06-26

3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine
• EN300-1955395
• 2152463-15-3

• Inchi： 1S/C8H13F2NS/c9-8(10)4-7(11,5-8)6-1-2-12-3-6/h6H,1-5,11H2
• InChI Key： QQRXNIZVFJZISB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 193.07367692g/mol
• Monoisotopic Mass: 193.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine

3,3-Difluoro-1-(thiolan-3-yl)cyclobutan-1-amine: A Comprehensive Overview of CAS No. 2152463-15-3

3,3-Difluoro-1-(thiolan-3-yl)cyclobutan-1-amine (CAS No. 2152463-15-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutylamines and is characterized by the presence of difluoro and thiolane moieties, which contribute to its distinct chemical and biological properties.

The synthesis of 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine involves a multi-step process that typically includes the formation of the cyclobutylamine core, followed by the introduction of the difluoro and thiolane substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its chemical structure, the presence of the difluoro group imparts significant electronic and steric effects, which can influence the compound's reactivity and stability. The thiolane moiety, on the other hand, introduces sulfur-containing functionalities that can enhance the compound's solubility and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions. Preliminary data suggest that this compound exhibits selective binding to specific GPCRs, which could be leveraged for the development of novel treatments for neurological disorders, cardiovascular diseases, and other conditions.

Additionally, 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine has shown promise in preclinical studies as an antiviral agent. Its ability to interfere with viral replication processes has been demonstrated in vitro against several RNA viruses, including influenza and coronaviruses. This makes it a potential candidate for further investigation in the context of emerging viral threats.

The pharmacokinetic properties of 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine have also been evaluated. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

In terms of safety and toxicity, preliminary assessments suggest that 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine has a favorable safety profile at therapeutic doses. However, further comprehensive toxicological evaluations are necessary to fully understand its long-term effects and potential side effects.

The future development of 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine will likely involve extensive preclinical and clinical trials to validate its efficacy and safety in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline.

In conclusion, 3,3-difluoro-1-(thiolan-3-yl)cyclobutan-1-amine (CAS No. 2152463-15-3) represents a promising lead molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.